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Compound of Interest

Compound Name: 2-Aminobutane carbonate

Cat. No.: B15178581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-aminobutane,

also known as sec-butylamine. Due to a lack of publicly available data, this document focuses

primarily on the solubility of the free amine. While specific quantitative data for 2-aminobutane
carbonate is not available in the reviewed literature, this guide offers a detailed experimental

protocol for its determination.

Introduction to 2-Aminobutane
2-Aminobutane is a primary aliphatic amine that is a versatile intermediate in the synthesis of

pharmaceuticals and agrochemicals.[1] It exists as a colorless liquid with an ammonia-like odor.

[2] Understanding its solubility in various solvents is critical for its application in organic

synthesis, formulation development, and purification processes.

Solubility of 2-Aminobutane
The solubility of 2-aminobutane is influenced by its ability to form hydrogen bonds with protic

solvents. The following table summarizes the available quantitative and qualitative solubility

data for 2-aminobutane in different solvents.
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Solvent
Chemical
Formula

Type
Temperature
(°C)

Solubility

Water H₂O Protic 20 1.12 x 10⁵ mg/L

Ethanol C₂H₅OH Protic Not Specified Soluble

Diethyl Ether (C₂H₅)₂O Aprotic Not Specified Soluble

Acetone (CH₃)₂CO Aprotic Not Specified Very Soluble

Note: The term "soluble" indicates that the substance dissolves to a significant extent, while

"miscible" implies that the substances mix in all proportions.

2-Aminobutane Carbonate: A Data Gap
A thorough review of scientific literature and chemical databases did not yield specific

quantitative solubility data for 2-aminobutane carbonate. This salt is formed by the reaction of

2-aminobutane with carbonic acid. While it is expected to be soluble in water due to its ionic

nature, experimental determination is necessary to establish its precise solubility profile in

various solvents.

Experimental Protocol: Determination of Solid
Solubility
The following is a detailed methodology for determining the solubility of a solid compound, such

as 2-aminobutane carbonate, in a liquid solvent. This protocol is based on the widely

accepted shake-flask method.[3]

Principle
An excess amount of the solid solute is equilibrated with a known volume of the solvent at a

constant temperature. The concentration of the solute in the resulting saturated solution is then

determined analytically.

Materials and Equipment
Solute: 2-Aminobutane carbonate (or other solid of interest)
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Solvent: High-purity solvent of choice

Apparatus:

Analytical balance

Thermostatic shaker bath or incubator

Centrifuge

Volumetric flasks and pipettes

Syringe filters (e.g., 0.45 µm PTFE or other suitable material)

Analytical instrument for concentration measurement (e.g., HPLC, GC, UV-Vis

spectrophotometer)

Procedure
Sample Preparation: Add an excess of the solid solute to a series of vials containing a known

volume of the solvent. "Excess" means that undissolved solid should be visible after

equilibration.

Equilibration: Place the vials in a thermostatic shaker bath set to the desired temperature.

Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the set

temperature for a short period to allow the excess solid to settle.

Sample Withdrawal and Filtration: Carefully withdraw an aliquot of the supernatant using a

pipette or syringe. Immediately filter the aliquot through a syringe filter to remove any

undissolved solid particles.

Dilution: Dilute the filtered saturated solution gravimetrically or volumetrically to a

concentration within the working range of the analytical method.
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Analysis: Analyze the diluted solution using a validated analytical method to determine the

concentration of the solute.

Calculation: Calculate the solubility of the compound in the solvent, typically expressed in

units of g/L, mg/mL, or mol/L.

Critical Considerations
Purity of Materials: The purity of both the solute and the solvent is crucial for accurate

solubility determination.[4]

Temperature Control: Temperature must be precisely controlled throughout the experiment

as solubility is temperature-dependent.[4]

Equilibrium Confirmation: It is essential to ensure that equilibrium has been reached. This

can be verified by taking samples at different time points until the concentration remains

constant.

Solid Phase Analysis: After the experiment, the remaining solid can be analyzed (e.g., by

DSC or XRD) to check for any changes in the solid form (e.g., polymorphism, solvation).

Workflow for Solubility Determination
The following diagram illustrates the logical workflow for the experimental determination of

solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://cymitquimica.com/cas/13952-84-6/
https://www.guidechem.com/encyclopedia/sec-butylamine-dic474241.html
https://www.researchgate.net/profile/Abdelkader-Bouaziz/post/How_can_I_measure_the_solubility_of_green_CUO_nanoparticle_solution/attachment/627a61a01d03190b320be446/AS%3A1154172401528835%401652187552682/download/Solubility+1.pdf
https://lup.lub.lu.se/luur/download?func=downloadFile&recordOId=2117470&fileOId=2117482
https://www.benchchem.com/product/b15178581#2-aminobutane-carbonate-solubility-in-different-solvents
https://www.benchchem.com/product/b15178581#2-aminobutane-carbonate-solubility-in-different-solvents
https://www.benchchem.com/product/b15178581#2-aminobutane-carbonate-solubility-in-different-solvents
https://www.benchchem.com/product/b15178581#2-aminobutane-carbonate-solubility-in-different-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15178581?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15178581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

